5,5-Difluoropiperidine-3-carboxylic acid hydrochloride

• IUPAC Name: 5,5-difluoropiperidine-3-carboxylic acid;hydrochloride
• InChI: InChI=1S/C6H9F2NO2.ClH/c7-6(8)1-4(5(10)11)2-9-3-6;/h4,9H,1-3H2,(H,10,11);1H
• InChI Key: WQEYYDYDFFXKSD-UHFFFAOYSA-N
• Canonical SMILES: C1C(CNCC1(F)F)C(=O)O.Cl
• Molecular Formula: C6H10ClF2NO2
• Molecular Weight: 201.60 g/mol

Description

5,5-Difluoropiperidine-3-carboxylic acid hydrochloride is an organic compound with the molecular formula C6H10ClF2NO2. It has an average mass of 201.599 Da and a monoisotopic mass of 201.036819 Da. It is also known by its CAS number 1255666-96-6.

Molecular Structure Analysis

The molecular structure of 5,5-Difluoropiperidine-3-carboxylic acid hydrochloride consists of 6 carbon atoms, 10 hydrogen atoms, 1 chlorine atom, 2 fluorine atoms, 1 nitrogen atom, and 2 oxygen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of 5,5-Difluoropiperidine-3-carboxylic acid hydrochloride include a molecular formula of C6H10ClF2NO2, an average mass of 201.599 Da, and a monoisotopic mass of 201.036819 Da.

Scientific Research Applications

Synthesis and Medicinal Chemistry Applications

• 5,5-Difluoropiperidine-3-carboxylic acid hydrochloride is a key compound in the synthesis of functionalized difluoropiperidines, which are important building blocks in medicinal chemistry. A study by Moens et al. (2012) detailed the synthesis of 2-aryl-3-hydroxymethyl-5,5-difluoropiperidines starting from 2,2-difluoroglutaric anhydride, leading to new trans-2-aryl-1-benzyl-5,5-difluoro-3-hydroxymethylpiperidines (Moens et al., 2012).

Novel Synthetic Pathways

• Verniest et al. (2008) described a novel synthetic pathway to valuable 3,3-difluoropiperidines, starting from delta-chloro-alpha,alpha-difluoroimines. This methodology led to the first synthesis of N-protected 3,3-difluoropipecolic acid, a new fluorinated amino acid (Verniest et al., 2008).

Advancements in Synthetic Routes

• Surmont et al. (2010) explored synthetic routes toward new 5-amino- and 5-hydroxy-3,3-difluoropiperidines, significant as building blocks in medicinal chemistry. Key steps involved the cyclization of 2,2-difluoro-4-pentenylamines toward 5-halo-3,3-difluoropiperidines, which were crucial for synthesizing 5-amino-3,3-difluoropiperidine (Surmont et al., 2010).

Continuous Flow Carboxylation Process

• Kestemont et al. (2021) reported on the large-scale carboxylation of N-Boc-4,4-difluoropiperidine using a continuous flow process. This methodology facilitated the safe and scalable preparation of carboxylic acid, supporting medicinal chemistry research programs (Kestemont et al., 2021).

Developing Fluorinated Piperidine Acetic Acids

• Stanton et al. (2010) developed a novel series of difluoropiperidine acetic acids as modulators of gamma-secretase. This included the synthesis of 2-aryl-3,3-difluoropiperidine analogs and demonstrated their potential in lowering Abeta42 in a genetically engineered mouse model (Stanton et al., 2010).